Cas no 2229447-23-6 (3,3-difluoro-1-(3-fluoro-2-methylphenyl)cyclobutan-1-amine)

• Product Name: 3,3-difluoro-1-(3-fluoro-2-methylphenyl)cyclobutan-1-amine
• CAS No: 2229447-23-6
• MF: C₁₁H₁₂F₃N
• MW: 215.214893341064
• CID: 5971329
• PubChem ID: 165852191
• Update Time: 2025-06-14

3,3-difluoro-1-(3-fluoro-2-methylphenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(3-fluoro-2-methylphenyl)cyclobutan-1-amine
• 2229447-23-6
• EN300-1959981

• Inchi： 1S/C11H12F3N/c1-7-8(3-2-4-9(7)12)10(15)5-11(13,14)6-10/h2-4H,5-6,15H2,1H3
• InChI Key： GZZOHXYAYMYRNK-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=CC=C(C=2C)F)(C1)N)F

Computed Properties

• Exact Mass: 215.09218387g/mol
• Monoisotopic Mass: 215.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 3,3-difluoro-1-(3-fluoro-2-methylphenyl)cyclobutan-1-amine

Comprehensive Overview of 3,3-Difluoro-1-(3-fluoro-2-methylphenyl)cyclobutan-1-amine (CAS No. 2229447-23-6)

The compound 3,3-difluoro-1-(3-fluoro-2-methylphenyl)cyclobutan-1-amine (CAS No. 2229447-23-6) is a fluorinated cyclobutane derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This molecule combines a cyclobutan-1-amine core with difluoro and fluoro-2-methylphenyl substituents, making it a subject of interest for drug discovery and material science. Researchers are particularly intrigued by its potential as a building block for novel bioactive compounds, given the increasing demand for fluorinated pharmaceuticals in modern medicine.

In recent years, the scientific community has focused on fluorinated organic compounds due to their enhanced metabolic stability, bioavailability, and binding affinity. The presence of 3,3-difluoro and 3-fluoro-2-methylphenyl groups in this compound suggests potential applications in the development of kinase inhibitors, GPCR modulators, and other therapeutic agents. These attributes align with current trends in precision medicine, where targeted drug design is a priority. Additionally, the compound's structural complexity makes it a valuable candidate for studying conformational effects in small-molecule interactions.

The synthesis of 3,3-difluoro-1-(3-fluoro-2-methylphenyl)cyclobutan-1-amine typically involves multi-step organic transformations, including fluorination reactions and cyclobutane ring formation. Advanced techniques such as asymmetric catalysis and flow chemistry have been explored to improve yield and enantioselectivity, addressing challenges in scalable synthesis. This aligns with the broader industry shift toward green chemistry and sustainable manufacturing practices, which are frequently searched topics in academic and industrial forums.

From a commercial perspective, the demand for high-value fluorinated intermediates like this compound is rising, driven by the growth of the pharmaceutical and agrochemical sectors. Its CAS No. 2229447-23-6 serves as a critical identifier for procurement and regulatory compliance, often queried in chemical databases and supply chain platforms. Furthermore, the compound's potential role in crop protection chemicals has sparked interest, as fluorinated motifs are known to enhance pesticidal activity and environmental persistence.

Ongoing research explores the structure-activity relationships (SAR) of 3,3-difluoro-1-(3-fluoro-2-methylphenyl)cyclobutan-1-amine, particularly its interactions with biological targets. Computational modeling and high-throughput screening are frequently employed to elucidate its pharmacophore properties, a topic of high relevance in drug discovery circles. The compound's lipophilicity and hydrogen-bonding capacity are also under investigation, as these factors influence its ADME (absorption, distribution, metabolism, excretion) profile.

In summary, 3,3-difluoro-1-(3-fluoro-2-methylphenyl)cyclobutan-1-amine (CAS No. 2229447-23-6) represents a promising scaffold for innovation in multiple scientific domains. Its combination of fluorine atoms and rigid cyclobutane geometry offers unique opportunities for researchers addressing unmet needs in therapeutic development and material science. As the industry continues to prioritize efficient synthesis and molecular diversification, this compound is poised to remain a focal point of cutting-edge research.